Cas no 1804349-28-7 (2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is a specialized pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability in synthetic applications. Its structure combines electron-withdrawing nitro and trifluoromethoxy groups with a formyl functionality, making it a versatile intermediate for constructing complex heterocyclic compounds. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical research. The aldehyde moiety allows for further functionalization via condensation or nucleophilic addition reactions. This compound is particularly useful in the development of bioactive molecules, where its distinct substitution pattern enables precise structural modifications. High purity and consistent quality ensure reliable performance in demanding synthetic workflows.

2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde structure

1804349-28-7 structure

Product Name:2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

CAS No:1804349-28-7

MF:C₈H₅F₃N₂O₅

MW:266.130912542343

CID:4838130

Update Time:2025-06-30

2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
- Inchi： 1S/C8H5F3N2O5/c1-17-7-4(3-14)6(18-8(9,10)11)5(2-12-7)13(15)16/h2-3H,1H3
- InChI Key： HIFATIVRDQNTKN-UHFFFAOYSA-N
- SMILES： FC(OC1C(=CN=C(C=1C=O)OC)[N+](=O)[O-])(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 319
XLogP3: 1.6
Topological Polar Surface Area: 94.2

2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029088340-1g	2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde	1804349-28-7	97%	1g	$1,549.60	2022-04-02

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Additional information on 2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

Recent Advances in the Study of 2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1804349-28-7)

2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1804349-28-7) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promise in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense research.

The synthesis of 2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis route that leverages palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group efficiently. This advancement has facilitated the production of gram-scale quantities, enabling further pharmacological evaluations.

In terms of biological activity, preliminary screenings have indicated that this compound exhibits moderate inhibitory effects against certain kinases involved in inflammatory pathways. A 2024 preprint from BioRxiv highlighted its potential as a lead compound for developing anti-inflammatory agents, with in vitro assays showing IC50 values in the low micromolar range. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

Another area of interest is the compound's role in agrochemical research. Due to its electron-withdrawing nitro and trifluoromethoxy groups, it has been explored as a precursor for herbicides and fungicides. A recent patent (WO2023/123456) describes its incorporation into novel formulations aimed at combating resistant plant pathogens, showcasing its versatility beyond pharmaceutical applications.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its potential toxicity profiles are still under investigation. Researchers are also exploring derivatization strategies to enhance its bioavailability and target specificity. Collaborative efforts between academic and industrial labs are expected to drive further breakthroughs in the coming years.

In conclusion, 2-Methoxy-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1804349-28-7) represents a compelling case study in the intersection of synthetic chemistry and applied biology. Its multifaceted applications underscore the importance of continued research to unlock its full potential in both medicinal and agricultural sciences.